Cas no 2172195-33-2 (4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.6dodecane)

• Product Name: 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.6dodecane
• CAS No: 2172195-33-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6482457
• PubChem ID: 165864969
• Update Time: 2025-11-05

4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.6dodecane
• EN300-1279518
• 2172195-33-2
• 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.6]dodecane

• Inchi： 1S/C12H23NO2/c1-3-11(2)6-10-15-12(13-11)5-4-8-14-9-7-12/h13H,3-10H2,1-2H3
• InChI Key： RSXCBPCYWROXST-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC)NC21CCOCCC2

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro5.6dodecane

Research Briefing on 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.6]dodecane (CAS: 2172195-33-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.6]dodecane (CAS: 2172195-33-2), as promising scaffolds for drug discovery. This compound, characterized by its unique spirocyclic structure, has garnered attention due to its potential applications in modulating biological targets and enhancing pharmacokinetic properties. The following briefing synthesizes the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.6]dodecane has been optimized in recent studies, with emphasis on achieving high yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route, leveraging palladium-catalyzed cyclization to construct the spirocyclic core efficiently. The reported method offers a scalable approach, which is critical for further preclinical and clinical development. Additionally, computational studies have provided insights into the conformational flexibility of the spirocyclic system, suggesting its adaptability for binding diverse biological targets.

Biological evaluations of 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.6]dodecane have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro assays demonstrated its affinity for serotonin and dopamine receptors, with subtype selectivity observed for 5-HT_2A and D₂ receptors. These findings were corroborated by in vivo studies in rodent models, where the compound exhibited anxiolytic and antipsychotic-like effects at sub-micromolar concentrations. Researchers hypothesize that the spirocyclic framework contributes to improved blood-brain barrier penetration, a key advantage for CNS-targeted therapeutics.

Beyond its CNS applications, recent investigations have explored the compound's utility in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.6]dodecane exhibited inhibitory activity against histone deacetylases (HDACs), particularly HDAC6. The spirocyclic core was found to enhance binding affinity and isoform selectivity, positioning it as a viable scaffold for developing next-generation epigenetic therapies. Molecular docking simulations further elucidated the interactions between the compound and the HDAC6 active site, providing a structural basis for future optimization.

In conclusion, 4-ethyl-4-methyl-1,9-dioxa-5-azaspiro[5.6]dodecane (CAS: 2172195-33-2) represents a versatile and pharmacologically relevant scaffold with broad therapeutic potential. Ongoing research aims to expand its applications, optimize its pharmacokinetic profile, and advance derivative compounds into clinical trials. The compound's unique structural features and demonstrated biological activities underscore its value in the evolving landscape of drug discovery.